Cas no 227-69-0 (Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI))

Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI) structure
227-69-0 structure
Product name:Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI)
CAS No:227-69-0
MF:C14H8N2O
MW:220.22612
CID:289993
PubChem ID:56689461

Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Anthra[1,2-c][1,2,5]oxadiazole(6CI,8CI,9CI)
    • 1,2-Anthra(3',4')furazan
    • naphtho[2,3-g][2,1,3]benzoxadiazole
    • DTXSID10718200
    • ANTHRA[1,2-C][1,2,5]OXADIAZOLE
    • 227-69-0
    • Inchi: InChI=1S/C14H8N2O/c1-2-4-10-8-12-11(7-9(10)3-1)5-6-13-14(12)16-17-15-13/h1-8H
    • InChI Key: AVOXXMQHULWAPB-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C=C3C=CC4=NON=C4C3=CC2=C1

Computed Properties

  • Exact Mass: 220.06374
  • Monoisotopic Mass: 220.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 38.92

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